Cas no 21860-85-5 (Aspartic acid, 1-ethylester)

Aspartic acid, 1-ethylester Properties

Names and Identifiers

• Aspartic acid, 1-ethylester
• 3-amino-4-ethoxy-4-oxobutanoic acid
• 3-amino-4-ethoxy-4-oxobutanoic acid(non-preferred name)
• AC1L6U48
• AC1Q5VC2
• AR-1F1795
• aspartic acid ethyl ester
• DL-Asparaginsaeure-1-aethylester
• dl-aspartic acid-1-ethyl ester
• NSC120026
• WXFCDLWCQIARFW-UHFFFAOYSA-N
• 33409-66-4
• dl-aspartic acid 1-ethylester
• SCHEMBL1074665
• DTXSID20298003
• NSC-120026
• AKOS006295517
• 21860-85-5
• .alpha.-Ethyl aspartate
• H-Asp-OEt
• Ethyl Aspartate
• 3-Amino-4-ethoxy-4-oxobutanoic acid #
• +Expand

• InChIKey： WXFCDLWCQIARFW-UHFFFAOYSA-N
• Inchi： InChI=1S/C6H11NO4/c1-2-11-6(10)4(7)3-5(8)9/h4H,2-3,7H2,1H3,(H,8,9)
• SMILES： CCOC(C(CC(=O)O)N)=O

Computed Properties

• Exact Mass: 161.06883
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 5
• Monoisotopic Mass: 161.06880783g/mol
• Heavy Atom Count: 11
• Complexity: 157
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -3.2
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 89.6Ų

Experimental Properties

• LogP: 0.05180
• PSA: 89.62